Cas no 2228550-36-3 (3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol
• CAS No: 2228550-36-3
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 6196159
• PubChem ID: 165675759
• Update Time: 2025-05-20

3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol
• 2228550-36-3
• EN300-1804974
• 3-[(5-fluoropyridin-3-yl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C10H13FN2O/c11-9-3-8(5-13-6-9)4-10(14)1-2-12-7-10/h3,5-6,12,14H,1-2,4,7H2
• InChI Key： RVWYPSLVVWEHCK-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CC1(CNCC1)O

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol

3-(5-Fluoropyridin-3-yl)methylpyrrolidin-3-ol: A Comprehensive Overview

The compound 3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol (CAS No. 2228550-36-3) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrrolidine ring, which is a five-membered nitrogen-containing ring, and its substituted pyridine moiety. The presence of a fluorine atom at the 5-position of the pyridine ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol. Researchers have employed methodologies such as Suzuki-Miyaura coupling reactions, which allow for the precise construction of the pyridine-pyrrolidine linkage. These methods not only enhance the yield of the compound but also ensure high purity, which is critical for downstream applications in drug discovery and material science.

The structural features of CAS No. 2228550-36-3 make it an attractive candidate for exploring its pharmacological properties. Studies have shown that this compound exhibits potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, recent research has highlighted its ability to influence neurotransmitter release, suggesting its role in neuropsychiatric disorders such as anxiety and depression.

In addition to its pharmacological applications, 3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol has been investigated for its role in catalysis. The nitrogen atoms within the pyrrolidine ring can act as Lewis bases, facilitating the formation of coordination complexes with transition metals. These complexes have shown promise as catalysts in asymmetric synthesis, offering new avenues for the production of enantiomerically pure compounds.

From a materials science perspective, the compound's electronic properties make it a potential candidate for use in organic electronics. Its ability to undergo redox reactions suggests applications in batteries and supercapacitors. Recent studies have explored its integration into polymer blends, where it enhances conductivity without compromising mechanical integrity.

The synthesis and characterization of CAS No. 2228550-36-3 have been extensively documented in peer-reviewed journals. Researchers have utilized advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.

Looking ahead, the development of novel derivatives of 3-(5-fluoropyridin-3-yl)methylpyrrolidin-3-ol holds great promise for expanding its utility across multiple disciplines. By modifying substituents on the pyridine ring or altering the pyrrolidine structure, chemists can tailor the compound's properties for specific applications. Such modifications could lead to breakthroughs in drug design, catalysis, and materials science.

In conclusion, CAS No. 2228550-36-3, or 3-(5-fluoropyridin-3-yl)methylpyrrolidin-3 ol, is a versatile compound with diverse applications across multiple scientific domains. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers seeking innovative solutions to complex scientific challenges.